3-{[7-(2-Furylmethyl)-5,6-dimethylpyrrolo[3,2-e]pyrimidin-4-yl]amino}propanoic acid

• IUPAC Name: 3-[[7-(furan-2-ylmethyl)-5,6-dimethylpyrrolo[2,3-d]pyrimidin-4-yl]amino]propanoic acid
• InChI: InChI=1S/C16H18N4O3/c1-10-11(2)20(8-12-4-3-7-23-12)16-14(10)15(18-9-19-16)17-6-5-13(21)22/h3-4,7,9H,5-6,8H2,1-2H3,(H,21,22)(H,17,18,19)
• InChI Key: YXNOWCCGXKVDAV-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N(C2=NC=NC(=C12)NCCC(=O)O)CC3=CC=CO3)C
• Molecular Formula: C16H18N4O3
• Molecular Weight: 314.34 g/mol

Description

3-{[7-(2-Furylmethyl)-5,6-dimethylpyrrolo[3,2-e]pyrimidin-4-yl]amino}propanoic acid is a useful research compound. Its molecular formula is C16H18N4O3 and its molecular weight is 314.345. The purity is usually 95%.
BenchChem offers high-quality 3-{[7-(2-Furylmethyl)-5,6-dimethylpyrrolo[3,2-e]pyrimidin-4-yl]amino}propanoic acid suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 3-{[7-(2-Furylmethyl)-5,6-dimethylpyrrolo[3,2-e]pyrimidin-4-yl]amino}propanoic acid including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis of Heterocyclic β-amino Acids

The compound is utilized in the synthesis of heterocyclic β-amino acids, demonstrating a convenient preparation method for β-amino-5-pyrimidinepropanoic acid and its derivatives. This process involves Heck coupling and Michael addition, highlighting the compound's utility in peptide and peptidomimetic synthesis due to its incorporation into the N-protected β-amino acid structure (Bovy & Rico, 1993).

Development of Polysubstituted Pyrroles

Research into the reaction of arylglyoxals, N,N-dimethylbarbituric, and 3-[(4-oxopent-2-en-2-yl)amino]propanoic acids led to the novel synthesis of pentasubstituted pyrroles containing a propanoic acid fragment. This showcases the compound's role in creating complex molecular architectures through one-pot methods, contributing to the diverse field of heterocyclic chemistry (Kolos & Chechina, 2019).

Pharmaceutical Intermediate Synthesis

The compound is a key intermediate in the synthesis of 2-amino-3H-pyrrolo[2,3d]pyrimidin-4(7H)-one, an important pharmaceutical ingredient. The synthesis process involves alkylations and ring closures, demonstrating the compound's significance in the production of pharmaceutical intermediates and its potential for creating therapeutically active molecules (Zhou Liu-yi, 2010).

Antimicrobial Agent Synthesis

Another application includes the synthesis of pyridines, pyrimidinones, oxazinones, and their derivatives as antimicrobial agents using a related starting material. This underscores the compound's utility in developing new antimicrobial therapies, highlighting its potential for addressing various bacterial and fungal infections (Hossan et al., 2012).